Cas no 483976-57-4 (N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 483976-57-4
• MF: C₁₆H₁₄N₆O₂
• MW: 322.321362018585
• CID: 5759399
• PubChem ID: 863110
• Update Time: 2025-05-24

N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• VU0607172-1
• N-[4-(acetylamino)phenyl]-4-(1H-tetrazol-1-yl)benzamide
• 483976-57-4
• N-(4-acetamidophenyl)-4-(1H-tetrazol-1-yl)benzamide
• AKOS002255691
• N-(4-acetamidophenyl)-4-(tetrazol-1-yl)benzamide
• STK864839
• Oprea1_282515
• N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• F3244-0409
• Benzamide, N-[4-(acetylamino)phenyl]-4-(1H-tetrazol-1-yl)-

• Inchi： 1S/C16H14N6O2/c1-11(23)18-13-4-6-14(7-5-13)19-16(24)12-2-8-15(9-3-12)22-10-17-20-21-22/h2-10H,1H3,(H,18,23)(H,19,24)
• InChI Key： GUNYIEMINBBASL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1C=NN=N1)NC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 322.11782371g/mol
• Monoisotopic Mass: 322.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.17±0.70(Predicted)

Additional information on N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide

Research Briefing on N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS: 483976-57-4)

N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS: 483976-57-4) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and acetamidophenyl moieties, has been investigated for its role as a modulator of various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways.

Recent studies have focused on the synthesis and optimization of N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide to enhance its pharmacokinetic and pharmacodynamic properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, facilitating further biological evaluation. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for in vivo studies.

In terms of biological activity, N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide has demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory processes. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selectivity suggests a potential for reduced gastrointestinal side effects, a common limitation of current COX-2 inhibitors.

Further investigations have explored the compound's antitumor properties. A 2024 study in the European Journal of Medicinal Chemistry revealed that N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide induces apoptosis in cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The compound showed particularly strong activity against breast cancer cells (MCF-7), with a GI50 value of 5.2 μM. These findings position it as a potential lead compound for the development of novel anticancer agents.

Despite these promising results, challenges remain in the clinical translation of N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide. Recent pharmacokinetic studies indicate that the compound exhibits moderate oral bioavailability (approximately 45% in rodent models), necessitating further structural modifications to improve its absorption and distribution profiles. Additionally, comprehensive toxicity studies are required to assess its safety profile before advancing to human trials.

In conclusion, N-(4-acetamidophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide represents a versatile scaffold with dual anti-inflammatory and anticancer potential. Ongoing research efforts are focused on optimizing its drug-like properties and elucidating its mechanism of action at the molecular level. The compound's unique chemical structure and biological activities make it a compelling subject for future investigations in chemical biology and drug discovery.